Cas no 37050-05-8 (3,4-Octadiene,7-methyl-)

• Product Name: 3,4-Octadiene,7-methyl-
• CAS No: 37050-05-8
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 315759
• PubChem ID: 142131
• Update Time: 2025-04-19

3,4-Octadiene,7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Octadiene,7-methyl-
• 7-methylocta-3,4-diene
• 7-Methyl-3,4-octadiene
• DTXSID40190555
• 37050-05-8
• 7-Methyl-3,4-octadiene #
• NS00095965
• GOFRIZQMGVLGIN-UHFFFAOYSA-N
• 3,4-Octadiene, 7-methyl-

• Inchi： 1S/C9H16/c1-4-5-6-7-8-9(2)3/h5,7,9H,4,8H2,1-3H3
• InChI Key： GOFRIZQMGVLGIN-UHFFFAOYSA-N
• SMILES： C(C)(C)CC=C=CCC

Computed Properties

• Exact Mass: 124.12528
• Monoisotopic Mass: 124.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.731
• Boiling Point: 147.1°Cat760mmHg
• Flash Point: 30.5°C
• Refractive Index: 1.428
• PSA: 0